Cas no 1261935-00-5 (2-Chloro-5-(naphthalen-2-YL)isonicotinic acid)

• Product Name: 2-Chloro-5-(naphthalen-2-YL)isonicotinic acid
• CAS No: 1261935-00-5
• MF: C₁₆H₁₀ClNO₂
• MW: 283.709103107452
• MDL: MFCD18317666
• CID: 2764518
• PubChem ID: 53223534
• Update Time: 2025-07-02

2-Chloro-5-(naphthalen-2-YL)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18317666
• 2-Chloro-5-(naphthalen-2-yl)pyridine-4-carboxylic acid
• 2-Chloro-5-(naphthalen-2-yl)isonicotinic acid, 95%
• 2-CHLORO-5-(NAPHTHALEN-2-YL)ISONICOTINIC ACID
• DTXSID60687674
• 1261935-00-5
• 2-Chloro-5-(naphthalen-2-YL)isonicotinic acid

• MDL： MFCD18317666
• Inchi： 1S/C16H10ClNO2/c17-15-8-13(16(19)20)14(9-18-15)12-6-5-10-3-1-2-4-11(10)7-12/h1-9H,(H,19,20)
• InChI Key： KFIFBAFHUWEINM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 283.0400063Da
• Monoisotopic Mass: 283.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Chloro-5-(naphthalen-2-YL)isonicotinic acid

Introduction to 2-Chloro-5-(naphthalen-2-yl)isonicotinic acid (CAS No. 1261935-00-5)

2-Chloro-5-(naphthalen-2-yl)isonicotinic acid, identified by its CAS number 1261935-00-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its fused ring system and functional groups that contribute to its unique chemical properties and biological activities. The presence of both chloro and naphthalenyl substituents in its molecular structure imparts distinct reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 2-Chloro-5-(naphthalen-2-yl)isonicotinic acid consists of an isonicotinic acid core, which is a well-known pharmacophore in the design of antibiotics and anti-inflammatory drugs. The isonicotinic acid moiety is particularly recognized for its role in the synthesis of nicotinamide derivatives, which are crucial in metabolic pathways and have applications in treating various diseases, including tuberculosis. The introduction of a chloro group at the 2-position and a naphthalen-2-yl group at the 5-position modifies the inherent properties of the isonicotinic acid backbone, potentially enhancing its binding affinity to biological targets and improving pharmacokinetic profiles.

In recent years, there has been a growing interest in exploring derivatives of isonicotinic acid for their potential applications in oncology, neurology, and infectious diseases. The naphthalen-2-yl substituent in 2-Chloro-5-(naphthalen-2-yl)isonicotinic acid adds a layer of complexity to its interactions with biological systems, possibly influencing its solubility, metabolic stability, and target specificity. This compound has been studied as a precursor in the synthesis of more complex molecules designed to modulate enzyme activity and signal transduction pathways. For instance, researchers have investigated its derivatives as inhibitors of kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of 2-Chloro-5-(naphthalen-2-yl)isonicotinic acid is its versatility as a building block in medicinal chemistry. The chloro group at the 2-position allows for further functionalization through nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This flexibility has been exploited in the development of compounds with enhanced efficacy against resistant bacterial strains and improved selectivity over native enzymes. Additionally, the naphthalenyl ring can serve as a hydrophobic anchor, facilitating interactions with lipid-rich environments within cells, which may be particularly relevant for drugs targeting membrane-bound receptors or intracellular signaling cascades.

Recent advancements in computational chemistry have further illuminated the potential of 2-Chloro-5-(naphthalen-2-yl)isonicotinic acid as a lead compound. Molecular docking studies have demonstrated that this molecule can bind to various protein targets with high affinity, including those involved in inflammation and cell proliferation. These virtual screening approaches have guided experimental efforts toward optimizing potency and minimizing off-target effects. Moreover, machine learning models have been employed to predict physicochemical properties such as solubility and permeability, aiding in the rational design of next-generation analogs.

The synthesis of 2-Chloro-5-(naphthalen-2-yl)isonicotinic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high yields and purity. Key steps include chlorination reactions to introduce the chloro substituent, followed by coupling reactions to attach the naphthalenyl moiety. Advances in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing reliance on hazardous reagents. These synthetic strategies are crucial for large-scale production and ensure that researchers can access sufficient quantities for preclinical testing.

Preclinical studies have begun to uncover the biological significance of 2-Chloro-5-(naphthalen-2-yl)isonicotinic acid derivatives. In vitro assays have shown promising activity against certain cancer cell lines, where it disrupts critical signaling pathways by inhibiting key enzymes. Similarly, investigations into its antimicrobial properties have revealed efficacy against Gram-positive bacteria, suggesting potential applications in treating drug-resistant infections. These findings underscore the importance of this compound as a starting point for developing novel therapeutics that address unmet medical needs.

The future direction of research on 2-Chloro-5-(naphthalen-2-yl)isonicotinic acid lies in expanding its chemical space through structural diversification. By modifying substituents or exploring different heterocyclic cores, scientists aim to identify compounds with superior pharmacological profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these discoveries into clinical reality. As our understanding of disease mechanisms evolves, compounds like 2-Chloro-5-(naphthalen-2-yl)isonicotinic acid will continue to play a pivotal role in shaping next-generation treatments.

In conclusion, 2-Chloro-5-(naphthalen-2-yli sonicotinic acid (CAS No. 1261935- 00- 5) represents a fascinating example of how structural innovation can lead to breakthroughs in drug discovery. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents with broad applications across multiple therapeutic areas. As research progresses，this compound will undoubtedly remain at forefrontof medicinal chemistry，contributing significantlyto advancementsin human health.